Cas no 2060049-80-9 (1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-5-oxo-)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-5-oxo-
• CAS No: 2060049-80-9
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 5173699
• Update Time: 2025-10-19

1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-5-oxo-

• Inchi： 1S/C12H9N3O3/c13-6-8-1-3-10(4-2-8)15-12(18)9(7-14-15)5-11(16)17/h1-4,7,14H,5H2,(H,16,17)
• InChI Key： DDXCZBGGEHIYSW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C#N)C=C2)C(=O)C(CC(O)=O)=CN1

Additional information on 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-5-oxo-

1H-Pyrazole-4-Acetic Acid, 1-(4-Cyanophenyl)-2,5-Dihydro-5-Oxo-

The compound with CAS No 2060049-80-9, commonly referred to as 1H-Pyrazole-4-Acetic Acid, 1-(4-Cyanophenyl)-2,5-Dihydro-5-Oxo, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug design.

Pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, serves as the core structure of this compound. The substitution pattern on the pyrazole ring plays a crucial role in determining its pharmacological properties. In this case, the pyrazole ring is substituted with an acetic acid group at position 4 and a cyanophenyl group at position 1. The presence of the cyanophenyl group introduces additional electronic effects and enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of 1H-Pyrazole-4-Acetic Acid, 1-(4-Cyanophenyl)-2,5-Dihydro-5-Oxo as a promising candidate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The ability of this compound to inhibit specific kinases makes it a valuable tool in drug discovery.

Furthermore, the dihydro-oxo substituent on the pyrazole ring contributes to the compound's ability to act as a prodrug. This feature allows for controlled release of the active moiety upon metabolic activation, enhancing its therapeutic index and reducing systemic toxicity. Such properties are highly desirable in drug development, where minimizing adverse effects while maintaining efficacy is paramount.

The synthesis of 1H-Pyrazole-4-Acetic Acid, 1-(4-Cyanophenyl)-2,5-Dihydro-5-Oxo involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of biological evaluation, this compound has demonstrated potent activity against several disease-relevant targets. For instance, it has shown remarkable efficacy in inhibiting enzymes involved in cancer cell proliferation and survival pathways. Preclinical studies have also indicated its ability to modulate immune responses, suggesting potential applications in autoimmune diseases.

One of the most exciting aspects of 1H-Pyrazole-4-Acetic Acid, 1-(4-Cyanophenyl)-2,5-Dihydro-5-Oxo is its versatility in chemical modification. By altering substituents on the pyrazole ring or modifying other functional groups within the molecule, researchers can tailor its properties for specific therapeutic applications. This adaptability underscores its value as a scaffold for drug design.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at molecular levels. Understanding how it interacts with its targets will provide insights into optimizing its efficacy and safety profiles for clinical use. Additionally, efforts are being made to explore its potential in combination therapies, where it could synergize with other drugs to enhance treatment outcomes.

In conclusion, 1H-Pyrazole-4-Acetic Acid, 1-(4-Cyanophenyl)-2,5-Dihydro-5-Oxo represents a cutting-edge advancement in chemical biology with broad implications for drug discovery and development. Its unique structural features and promising biological activities make it a focal point for future research endeavors.